3-Bromo-4-hydroxysulfolane
Overview
Description
3-Bromo-4-hydroxysulfolane is a chemical compound with the molecular formula C4H7BrO3S . It contains a total of 16 bonds, including 9 non-H bonds, 2 multiple bonds, 2 double bonds, 1 five-membered ring, 1 hydroxyl group, 1 secondary alcohol, 1 sulfone, and 1 tetrahydro-thiophene .
Molecular Structure Analysis
The molecular structure of this compound includes a five-membered ring, a hydroxyl group, a secondary alcohol, a sulfone, and a tetrahydro-thiophene . The presence of these functional groups can influence the compound’s reactivity and properties.Physical and Chemical Properties Analysis
This compound has a molecular weight of 215.07 g/mol . It has a density of 2.0±0.1 g/cm3, a boiling point of 440.7±45.0 °C at 760 mmHg, and a flash point of 220.3±28.7 °C . It also has a polar surface area of 63 Å2 .Scientific Research Applications
Synthesis and Derivative Formation
3-Bromo-4-hydroxysulfolane has been studied for its utility in chemical synthesis, particularly in the formation of various derivatives. For instance, Bezmenova, Varshavets, and Bezmenov (1974) explored the reactions of sulfolenes and their derivatives with sulfur-containing nucleophiles. Their research highlighted the potential of compounds like this compound in synthesizing a range of sulfonyl sulfolanes (Bezmenova, Varshavets, & Bezmenov, 1974).
Multi-Coupling Reagent
Auvray, Knochel, and Normant (1985) identified the use of a related compound, 3-bromo-2-(tert-butylsulfonyl)-1-propene, as a multi-coupling reagent. This research suggests that similar bromo-substituted sulfolanes, like this compound, might offer significant potential in multi-coupling reactions, leading to functionally diverse sulfones (Auvray, Knochel, & Normant, 1985).
Structural Component in Biological Applications
The structural motif of 3-sulfolenes, including derivatives like this compound, has been increasingly applied in the creation of molecules for biological applications. Brant and Wulff (2015) reviewed various methods to afford 3-sulfolene building blocks and their derivatives, highlighting their growing importance in synthetic and medicinal chemistry (Brant & Wulff, 2015).
In Polymer Science
Hergenrother (1982) discussed the conversion of hydroxy-terminated polysulfones into ethynylbenzoate-terminated ones. This study indicates the broader applicability of hydroxy and bromo-substituted compounds like this compound in polymer science, especially in modifying polysulfones for improved physical properties (Hergenrother, 1982).
Safety and Hazards
Properties
IUPAC Name |
4-bromo-1,1-dioxothiolan-3-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7BrO3S/c5-3-1-9(7,8)2-4(3)6/h3-4,6H,1-2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUROXLRSVVHUOG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(CS1(=O)=O)Br)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7BrO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60942891 | |
Record name | 3-Bromo-4-hydroxy-1lambda~6~-thiolane-1,1-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60942891 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
20688-40-8, 35330-57-5 | |
Record name | NSC151000 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=151000 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-Bromo-4-hydroxy-1lambda~6~-thiolane-1,1-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60942891 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-BROMO-4-HYDROXYTETRAHYDROTHIOPHENE-1,1-DIOXIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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